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Compound of Interest

Compound Name: Tri-p-tolyltin acetate

Cat. No.: B15189318 Get Quote

Tri-p-tolyltin Acetate: A Comprehensive
Technical Review
For Researchers, Scientists, and Drug Development Professionals

Introduction
Tri-p-tolyltin acetate, an organotin compound, possesses a unique molecular structure that

has garnered interest within various scientific disciplines. This technical guide provides a

detailed overview of its physical and chemical properties, compiled from available data. It is

intended to serve as a foundational resource for researchers and professionals engaged in

chemistry, toxicology, and drug development. While comprehensive data for some specific

properties remain elusive in publicly accessible literature, this document consolidates the

confirmed information and provides context regarding related compounds.

Core Physical and Chemical Properties
Quantitative data for Tri-p-tolyltin acetate is summarized in the table below. It is important to

note that while the molecular formula and weight are well-established, specific experimental

values for properties such as melting and boiling points are not readily available in the cited

literature. In such cases, data for structurally similar compounds are provided for comparative

purposes, but should be interpreted with caution.
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Property Value Source

Molecular Formula C23H24O2Sn [1]

Molecular Weight 451.15 g/mol [1]

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Appearance Data not available

Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of Tri-p-tolyltin acetate
are not extensively documented in readily available scientific literature. However, a general

approach to the synthesis of similar organotin acetates involves the reaction of the

corresponding tri-organotin halide with a lead acetate or an alkali metal acetate.

A plausible synthetic route for Tri-p-tolyltin acetate is the reaction of tri-p-tolyltin chloride with

lead(II) acetate. The reaction would likely proceed by stirring the reactants in a suitable organic

solvent, followed by filtration to remove the lead(II) chloride byproduct and subsequent

purification of the Tri-p-tolyltin acetate product, likely through recrystallization.

Characterization of the resulting compound would typically involve a suite of spectroscopic

techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR would be used to

confirm the presence and connectivity of the tolyl and acetate groups. The chemical shifts

and coupling constants of the aromatic protons on the tolyl groups and the methyl protons of

the acetate group would be characteristic.

Infrared (IR) Spectroscopy: IR spectroscopy would be employed to identify the characteristic

vibrational frequencies of the functional groups present, notably the carbonyl (C=O) stretch

of the acetate group and the vibrations associated with the Sn-C and Sn-O bonds.
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Mass Spectrometry (MS): Mass spectrometry would be utilized to determine the molecular

weight of the compound and to analyze its fragmentation pattern, which would further

confirm its structure.

Biological Activity and Signaling Pathways
Specific signaling pathways and cellular targets for Tri-p-tolyltin acetate are not well-defined

in the current body of scientific literature. However, the broader class of organotin compounds

is known to exhibit significant biological activity, often associated with cytotoxicity.[2][3] Studies

on analogous compounds, such as triphenyltin acetate, have indicated that these molecules

can induce apoptosis in certain cell types.[2] The mechanism of this cytotoxicity is thought to

involve interactions with cellular membranes and mitochondria, leading to disruption of cellular

functions.

The general mechanism of organotin toxicity is complex and can involve multiple pathways. For

researchers investigating the potential therapeutic or toxicological profile of Tri-p-tolyltin
acetate, a logical starting point would be to investigate its effects on cell viability and

proliferation in relevant cell lines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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